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Compound Name: (E/Z)-Zotiraciclib (hydrochloride)

Cat. No.: B12408562

Get Quote

Executive Summary
Zotiraciclib (TG02) is an orally administered, small molecule multi-kinase inhibitor under

investigation for high-grade gliomas, including glioblastoma.[1][2] Its primary mechanism

involves the potent inhibition of cyclin-dependent kinase 9 (CDK9), leading to the depletion of

critical oncogenic proteins like MYC, which is overexpressed in a majority of glioblastomas.[1]

[3][4] The clinical viability of any therapeutic agent for brain tumors is fundamentally dependent

on its ability to cross the blood-brain barrier (BBB) in sufficient concentrations. This guide

provides a comprehensive technical analysis of the evidence supporting zotiraciclib's BBB

permeability, the methodologies used to assess it, and the underlying scientific principles

guiding this evaluation. Preclinical pharmacodynamic studies and extensive notations in clinical

trial documentation confirm that zotiraciclib is a CNS-penetrant compound, a critical attribute for

its development as a neuro-oncology therapeutic.[5][6][7][8][9][10][11]

Introduction to Zotiraciclib: Mechanism and
Rationale in Neuro-Oncology
Zotiraciclib is a pyrimidine-based, macrocyclic small molecule that inhibits several cyclin-

dependent kinases (CDKs), with particularly high potency against CDK9 (IC50 of 3 nM).[5][12]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12408562#bc-rfq
https://en.wikipedia.org/wiki/Zotiraciclib
https://adisinsight.springer.com/drugs/800031882
https://en.wikipedia.org/wiki/Zotiraciclib
https://www.zora.uzh.ch/entities/publication/3968e6bc-7270-45a2-8d73-94b1e6698a3a
https://ascopubs.org/doi/10.1200/JCO.2024.42.16_suppl.2058
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197750/
https://www.centerwatch.com/clinical-trials/listings/NCT05588141/a-phase-i-ii-study-of-zotiraciclib-for-recurrent-malignant-gliomas-with-isocitrate-dehydrogenase-1-or-2-idh1-or-idh2-mutations
https://clinicaltrials.gov/study/NCT02942264
https://www.cancer.gov/research/participate/clinical-trials-search/v?id=NCI-2018-03365
https://clinicaltrials.gov/study/NCT05588141
https://cdn.clinicaltrials.gov/large-docs/64/NCT02942264/Prot_SAP_000.pdf
https://www.targetedonc.com/view/fda-fast-tracks-zotiraciclib-for-recurrent-high-grade-midh-glioma
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197750/
https://www.selleckchem.com/products/sb1317-tg02.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CDK9 is the catalytic core of the positive transcription elongation factor b (P-TEFb), which

phosphorylates RNA Polymerase II to stimulate transcriptional elongation.[5] In many cancers,

including over 80% of glioblastomas, the MYC oncogene is overexpressed and drives cellular

proliferation and survival.[1] MYC is a short-lived protein that requires constant transcription. By

inhibiting CDK9, zotiraciclib effectively suppresses the transcription of MYC and other key anti-

apoptotic proteins (e.g., Mcl-1), leading to cell death in cancer cells but not normal cells.[3][5]

This targeted approach makes zotiraciclib a promising agent for difficult-to-treat brain cancers.
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Caption: Zotiraciclib inhibits CDK9, preventing the transcription of key survival proteins and

inducing apoptosis.
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The Blood-Brain Barrier: A Formidable Challenge
The BBB is a highly selective, semipermeable border of endothelial cells that prevents solutes

in the circulating blood from non-selectively crossing into the extracellular fluid of the central

nervous system.[13] Its barrier function is established by two primary features:

Physical Barrier: The endothelial cells of brain capillaries are connected by complex tight

junctions, which severely restrict paracellular diffusion (movement between cells).[14]

Chemical Barrier: These cells express a range of ATP-binding cassette (ABC) efflux

transporters, most notably P-glycoprotein (P-gp, or ABCB1) and Breast Cancer Resistance

Protein (BCRP, or ABCG2).[15][16] These transporters actively pump a wide variety of

xenobiotics, including many anti-cancer drugs, from the endothelial cell cytoplasm back into

the bloodstream, effectively preventing their entry into the brain.[16][17][18]

For a drug to be effective against a brain tumor, it must possess the right combination of

physicochemical properties to bypass this dual-layered defense system.

Physicochemical Profile of Zotiraciclib
A molecule's intrinsic properties are the first indicators of its potential to cross the BBB, typically

via passive diffusion. Small, moderately lipophilic molecules are generally favored. The table

below summarizes key properties of zotiraciclib.
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Property Value Source
Significance for
BBB Penetration

Molecular Formula C₂₃H₂₄N₄O [1] -

Molar Mass 372.47 g/mol [1][19][20]

Below the generally

accepted 400-500 Da

threshold, favoring

passive diffusion.

Class
Small Molecule

Macrocycle
[1][21]

Classification as a

"small molecule" is a

prerequisite for oral

bioavailability and

potential CNS

penetration.

Solubility
Soluble in DMSO,

Insoluble in water
[20]

Indicates lipophilic

character, which is

necessary to partition

into the lipid

membranes of the

BBB endothelial cells.

The molecular weight of zotiraciclib is well within the range considered favorable for CNS

penetration. Its lipophilicity, inferred from its solubility characteristics, further supports its

potential to traverse the BBB.

Core Analysis: Evidence for Zotiraciclib's CNS
Penetration
Direct evidence for a compound's BBB permeability comes from a synthesis of preclinical and

clinical data. For zotiraciclib, the evidence is compelling.

Preclinical Pharmacodynamic Evidence
The most direct scientific evidence for zotiraciclib's BBB penetration comes from a preclinical

study in an orthotopic glioblastoma mouse model.[5] In this crucial experiment, tumor-bearing
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mice were treated with zotiraciclib. Subsequent analysis of the tumor tissue, located within the

brain, demonstrated a clear suppression of CDK9 activity.[5]

Causality: This finding is highly significant. For zotiraciclib to exert a pharmacodynamic effect

(CDK9 inhibition) on a target within the brain, it must first cross the BBB to reach that target.

This provides powerful, albeit indirect, evidence of its CNS penetration.[5]

Clinical Trial Documentation
Numerous clinical trials investigating zotiraciclib for gliomas explicitly state that the drug is

CNS-penetrant. This is a foundational assumption for its use in this disease context.

NCT02942264: This Phase 1 study protocol notes, "Zotiraciclib (TG02) is an investigational

drug that penetrates the blood-brain barrier and might treat brain tumors."[7][8][22]

NCT05588141: A Phase 1/2 study, describes zotiraciclib as "orally administered and likely

penetrates the blood brain barrier (BBB)."[6][9]

FDA Fast Track Designation: In 2025, the FDA granted zotiraciclib Fast Track Designation,

referring to it as an "oral central nervous system-penetrant multikinase inhibitor."[11]

These consistent statements across multiple independent clinical investigations and regulatory

designations solidify the understanding that zotiraciclib effectively reaches its target in the

human brain.[6][7][8][9][11][22]

Methodologies for Quantifying Blood-Brain Barrier
Permeability
Assessing BBB permeability is a multi-stage process, typically progressing from in vitro models

for initial screening to in vivo studies for definitive quantification. A comprehensive evaluation of

a compound like zotiraciclib would involve the following field-proven methodologies.

In Vitro Assessment: Transwell Co-Culture Model
In vitro models provide a controlled environment to measure a drug's intrinsic ability to cross an

endothelial cell layer. While simple monocultures exist, co-culture models are superior as they

more accurately mimic the in vivo neurovascular unit.[13]
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Rationale: Astrocytes and pericytes release signaling molecules that induce brain endothelial

cells to form the characteristically tight barrier.[13][23] Co-culturing these cells results in a

model with higher trans-epithelial electrical resistance (TEER), a quantitative measure of

barrier integrity, and lower passive permeability.[24][25]
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In Vitro BBB Permeability Assay Workflow
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Factors Influencing Zotiraciclib BBB Permeability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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